N-(p-Nitrophenethyl)spiperone
N-(p-Nitrophenethyl)spiperone
Brand Name:
Vulcanchem
CAS No.:
136247-18-2
VCID:
VC20842678
InChI:
InChI=1S/C31H33FN4O4/c32-26-12-10-25(11-13-26)29(37)7-4-19-33-21-17-31(18-22-33)30(38)34(23-35(31)27-5-2-1-3-6-27)20-16-24-8-14-28(15-9-24)36(39)40/h1-3,5-6,8-15H,4,7,16-23H2
SMILES:
C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CCC4=CC=C(C=C4)[N+](=O)[O-])CCCC(=O)C5=CC=C(C=C5)F
Molecular Formula:
C31H33FN4O4
Molecular Weight:
544.6 g/mol
N-(p-Nitrophenethyl)spiperone
CAS No.: 136247-18-2
Cat. No.: VC20842678
Molecular Formula: C31H33FN4O4
Molecular Weight: 544.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 136247-18-2 |
|---|---|
| Molecular Formula | C31H33FN4O4 |
| Molecular Weight | 544.6 g/mol |
| IUPAC Name | 8-[4-(4-fluorophenyl)-4-oxobutyl]-3-[2-(4-nitrophenyl)ethyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one |
| Standard InChI | InChI=1S/C31H33FN4O4/c32-26-12-10-25(11-13-26)29(37)7-4-19-33-21-17-31(18-22-33)30(38)34(23-35(31)27-5-2-1-3-6-27)20-16-24-8-14-28(15-9-24)36(39)40/h1-3,5-6,8-15H,4,7,16-23H2 |
| Standard InChI Key | VAROERVHUKRDNF-UHFFFAOYSA-N |
| SMILES | C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CCC4=CC=C(C=C4)[N+](=O)[O-])CCCC(=O)C5=CC=C(C=C5)F |
| Canonical SMILES | C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CCC4=CC=C(C=C4)[N+](=O)[O-])CCCC(=O)C5=CC=C(C=C5)F |
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